Cas no 1261453-45-5 (8-Bromo-1-(difluoromethyl)naphthalene)

• Product Name: 8-Bromo-1-(difluoromethyl)naphthalene
• CAS No: 1261453-45-5
• MF: C₁₁H₇BrF₂
• MW: 257.074089288712
• CID: 4936364
• Update Time: 2025-10-28

8-Bromo-1-(difluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-1-(difluoromethyl)naphthalene

• Inchi： 1S/C11H7BrF2/c12-9-6-2-4-7-3-1-5-8(10(7)9)11(13)14/h1-6,11H
• SMILES： BrC1=CC=CC2=CC=CC(C(F)F)=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 8-Bromo-1-(difluoromethyl)naphthalene

Comprehensive Overview of 8-Bromo-1-(difluoromethyl)naphthalene (CAS No. 1261453-45-5)

8-Bromo-1-(difluoromethyl)naphthalene (CAS No. 1261453-45-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated naphthalene derivative features a difluoromethyl group, which enhances its reactivity and utility in various synthetic applications. Researchers and industry professionals often seek this compound for its unique properties, including its potential as a building block in the synthesis of advanced materials and bioactive molecules.

The compound's molecular structure, characterized by the bromine substitution at the 8-position and the difluoromethyl group at the 1-position, makes it a versatile intermediate in organic chemistry. Its applications span across agrochemicals, pharmaceuticals, and specialty chemicals, where it is valued for its ability to introduce fluorinated motifs into target molecules. Fluorinated compounds, such as 8-Bromo-1-(difluoromethyl)naphthalene, are particularly sought after due to their enhanced stability, bioavailability, and metabolic resistance.

In recent years, the demand for fluorinated organic compounds has surged, driven by their widespread use in drug discovery and development. 8-Bromo-1-(difluoromethyl)naphthalene is no exception, as it serves as a key precursor in the synthesis of fluorinated analogs of biologically active molecules. This trend aligns with the growing interest in fluorine chemistry and its role in modern medicinal chemistry. Researchers frequently explore this compound to develop novel therapeutics with improved pharmacokinetic profiles.

Another area where 8-Bromo-1-(difluoromethyl)naphthalene finds application is in the development of organic electronic materials. The incorporation of bromine and fluorine atoms into naphthalene frameworks can significantly alter the electronic properties of the resulting materials, making them suitable for use in OLEDs, semiconductors, and other advanced technologies. This has led to increased interest in the compound among materials scientists and engineers.

From a synthetic perspective, 8-Bromo-1-(difluoromethyl)naphthalene offers several advantages. Its bromine moiety allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, while the difluoromethyl group provides a handle for introducing fluorine atoms into target structures. This dual functionality makes the compound a valuable tool for chemists working on complex molecular architectures.

The compound's stability under various reaction conditions further enhances its appeal. Unlike some highly reactive fluorinated intermediates, 8-Bromo-1-(difluoromethyl)naphthalene exhibits sufficient stability to be handled and stored with standard laboratory precautions. This practical aspect makes it accessible to a broader range of researchers and industrial users.

Environmental and regulatory considerations also play a role in the compound's popularity. While fluorinated compounds have faced scrutiny due to environmental persistence concerns, 8-Bromo-1-(difluoromethyl)naphthalene is typically used in controlled research settings where its impact can be carefully managed. This aligns with the broader industry shift toward sustainable and responsible chemical use.

Looking ahead, the applications of 8-Bromo-1-(difluoromethyl)naphthalene are likely to expand as new synthetic methodologies emerge. The ongoing development of more efficient fluorination techniques and the increasing demand for fluorinated pharmaceuticals suggest that this compound will remain relevant in chemical research for years to come.

For researchers seeking high-quality 8-Bromo-1-(difluoromethyl)naphthalene, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and documentation. Proper characterization, including NMR and mass spectrometry analysis, is crucial to ensure the compound's purity and suitability for specific applications.

In conclusion, 8-Bromo-1-(difluoromethyl)naphthalene (CAS No. 1261453-45-5) represents an important building block in modern organic synthesis. Its unique combination of bromine and difluoromethyl functionalities, coupled with its stability and versatility, make it a valuable asset in pharmaceutical development, materials science, and specialty chemical manufacturing. As research in these fields continues to advance, the significance of this compound is expected to grow accordingly.